Cas no 1805335-48-1 (3-Amino-2-(difluoromethyl)-5-fluoropyridine-6-carboxaldehyde)

This compound is 3-Amino-2-(difluoromethyl)-5-fluoropyridine-6-carboxaldehyde. Its structure incorporates several significant features: a pyridine ring (heterocyclic aromatic system), two distinct fluorine substitutions (at positions 2 and 5), an aldehyde group at position 6, and an amino group at position 3. The difluoromethyl and fluorine substituents may confer enhanced metabolic stability or specific binding properties relevant to biological targets. The aldehyde functionality provides a versatile handle for further chemical modification or coupling reactions. The amino group offers potential for additional interactions. Collectively, these structural elements position this molecule as a valuable synthetic intermediate or potential lead compound in medicinal chemistry or agrochemical development due to its unique combination of heterocyclic core and modifying groups.

3-Amino-2-(difluoromethyl)-5-fluoropyridine-6-carboxaldehyde structure

1805335-48-1 structure

Product Name:3-Amino-2-(difluoromethyl)-5-fluoropyridine-6-carboxaldehyde

CAS No:1805335-48-1

MF:C₇H₅F₃N₂O

MW:190.122611761093

CID:4854962

Update Time:2025-06-16

3-Amino-2-(difluoromethyl)-5-fluoropyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-Amino-2-(difluoromethyl)-5-fluoropyridine-6-carboxaldehyde
- Inchi： 1S/C7H5F3N2O/c8-3-1-4(11)6(7(9)10)12-5(3)2-13/h1-2,7H,11H2
- InChI Key： KJFGQVMGSNZXNE-UHFFFAOYSA-N
- SMILES： FC(C1C(=CC(=C(C=O)N=1)F)N)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 191
XLogP3: 0.7
Topological Polar Surface Area: 56

3-Amino-2-(difluoromethyl)-5-fluoropyridine-6-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029067659-1g	3-Amino-2-(difluoromethyl)-5-fluoropyridine-6-carboxaldehyde	1805335-48-1	97%	1g	$1,490.00	2022-04-01

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Additional information on 3-Amino-2-(difluoromethyl)-5-fluoropyridine-6-carboxaldehyde

Comprehensive Overview of 3-Amino-2-(difluoromethyl)-5-fluoropyridine-6-carboxaldehyde (CAS No. 1805335-48-1)

3-Amino-2-(difluoromethyl)-5-fluoropyridine-6-carboxaldehyde (CAS No. 1805335-48-1) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and fluoro substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Its carboxaldehyde functional group further enhances its reactivity, making it a valuable building block for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability, traits highly sought after in modern drug development. Researchers are particularly interested in 3-Amino-2-(difluoromethyl)-5-fluoropyridine-6-carboxaldehyde for its potential role in designing kinase inhibitors and antimicrobial agents. The compound's CAS No. 1805335-48-1 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

One of the most discussed topics in synthetic chemistry is the incorporation of fluorine atoms into organic molecules to improve their physicochemical properties. 3-Amino-2-(difluoromethyl)-5-fluoropyridine-6-carboxaldehyde exemplifies this trend, as its difluoromethyl group can significantly alter electronic and steric effects. This modification is crucial for optimizing drug-receptor interactions, a hot topic in AI-driven drug design and computational chemistry.

The compound's carboxaldehyde moiety also opens doors to diverse synthetic transformations, such as reductive amination or condensation reactions. These reactions are pivotal for creating libraries of compounds in high-throughput screening, a method widely used in pharmaceutical R&D. Given the rise of personalized medicine, the ability to rapidly modify such intermediates aligns with industry needs for targeted therapies.

From an environmental perspective, the development of fluorinated compounds like 3-Amino-2-(difluoromethyl)-5-fluoropyridine-6-carboxaldehyde must balance efficacy with sustainability. Researchers are exploring greener synthetic routes to minimize waste and energy consumption, addressing the broader demand for eco-friendly chemistry. This aligns with global initiatives such as the Green Chemistry Principles, which emphasize atom economy and safer reagents.

In agrochemical applications, fluoropyridine derivatives are valued for their pest-resistant properties. The difluoromethyl group in CAS No. 1805335-48-1 could enhance the durability of crop protection agents, a critical factor given the increasing focus on food security and sustainable agriculture. This dual utility in pharmaceuticals and agrochemicals underscores the compound's interdisciplinary importance.

Analytical characterization of 3-Amino-2-(difluoromethyl)-5-fluoropyridine-6-carboxaldehyde involves advanced techniques like NMR spectroscopy and mass spectrometry, ensuring purity and structural integrity. These methods are frequently queried in scientific forums, highlighting the compound's technical complexity. Proper handling and storage are essential to maintain its stability, as moisture-sensitive aldehydes can degrade over time.

Looking ahead, the integration of machine learning in chemical synthesis could revolutionize how derivatives of 1805335-48-1 are optimized. Predictive models may accelerate the identification of novel applications, reducing reliance on trial-and-error approaches. This synergy between computational tools and experimental chemistry is a trending topic in scientific literature.

In summary, 3-Amino-2-(difluoromethyl)-5-fluoropyridine-6-carboxaldehyde (CAS No. 1805335-48-1) represents a cutting-edge example of fluorinated heterocycles with broad industrial potential. Its structural features cater to evolving needs in drug discovery, agrochemical innovation, and green chemistry, making it a compound of enduring interest to researchers worldwide.